Cas no 120407-73-0 (4-Butoxy-1,1,1-trifluorobut-3-en-2-one)

4-Butoxy-1,1,1-trifluorobut-3-en-2-one is a fluorinated enone compound characterized by its trifluoromethyl and butoxy functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of fluorinated heterocycles and pharmaceuticals. The trifluoromethyl group enhances electrophilicity, facilitating nucleophilic additions, while the butoxy moiety can influence solubility and stability. Its applications extend to agrochemical and material science research, where fluorinated compounds are prized for their thermal and chemical resistance. The compound’s well-defined reactivity profile allows for precise modifications, supporting advancements in selective fluorination methodologies. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.

4-Butoxy-1,1,1-trifluorobut-3-en-2-one structure

120407-73-0 structure

Product Name:4-Butoxy-1,1,1-trifluorobut-3-en-2-one

CAS No:120407-73-0

MF:C₈H₁₁F₃O₂

MW:196.166953325272

MDL:MFCD09259041

CID:819846

PubChem ID:5709626

Update Time:2025-05-27

4-Butoxy-1,1,1-trifluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 4-Butoxy-1,1,1-trifluorobut-3-en-2-one
- (E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one
- 4-Butoxy-1,1,1-trifluoro-3-buten-2-one
- 4-Butoxy-1,1,1-trofluoro-3-buten-2-one
- 3-Buten-2-one, 4-butoxy-1,1,1-trifluoro-
- F18594
- EN300-175798
- MFCD09259041
- (3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one
- AKOS005071969
- (E)-4-butoxy-1,1,1-trifluoro-but-3-en-2-one
- J-501977
- (E)-4-Butoxy-1,1,1-trifluoro-3-buten-2-one
- 120407-73-0
- EN300-7383195
- DB-310180
- 109317-78-4
- CS-0440785
- 3-Buten-2-one, 4-butoxy-1,1,1-trifluoro-, (3E)-
- SCHEMBL3091269
- BD-0230
- AC8092
- MDL： MFCD09259041
- Inchi： 1S/C8H11F3O2/c1-2-3-5-13-6-4-7(12)8(9,10)11/h4,6H,2-3,5H2,1H3/b6-4+
- InChI Key： JMCLSTURONLRIB-GQCTYLIASA-N
- SMILES： FC(C(/C=C/OCCCC)=O)(F)F

Computed Properties

Exact Mass: 196.07111408g/mol
Monoisotopic Mass: 196.07111408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.126
Boiling Point: 155 ºC
Flash Point: 47 ºC
PSA: 26.30000
LogP: 2.44820

4-Butoxy-1,1,1-trifluorobut-3-en-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1111371-50g	(E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0	95%	50g	$1385	2024-07-28
Enamine	EN300-175798-0.1g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		0.1g	$35.0	2023-09-20
Enamine	EN300-175798-0.25g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		0.25g	$48.0	2023-09-20
Enamine	EN300-175798-0.5g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		0.5g	$85.0	2023-09-20
Enamine	EN300-175798-1.0g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		1g	$128.0	2023-06-03
Enamine	EN300-175798-2.5g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		2.5g	$252.0	2023-09-20
Enamine	EN300-175798-5.0g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		5g	$386.0	2023-06-03
Enamine	EN300-175798-10.0g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		10g	$595.0	2023-06-03
Enamine	EN300-175798-0.05g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		0.05g	$25.0	2023-09-20
Enamine	EN300-175798-1g	4-butoxy-1,1,1-trifluorobut-3-en-2-one	120407-73-0		1g	$128.0	2023-09-20